Cas no 63006-64-4 (Octanamide, N-[2-(1H-imidazol-4-yl)ethyl]-)

• Product Name: Octanamide, N-[2-(1H-imidazol-4-yl)ethyl]-
• CAS No: 63006-64-4
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 427787
• PubChem ID: 64178904
• Update Time: 2025-04-19

Octanamide, N-[2-(1H-imidazol-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Octanamide, N-[2-(1H-imidazol-4-yl)ethyl]-
• N-[2-(1H-imidazol-5-yl)ethyl]octanamide
• DTXSID00734737
• AKOS013498359
• 63006-64-4

• Inchi： 1S/C13H23N3O/c1-2-3-4-5-6-7-13(17)15-9-8-12-10-14-11-16-12/h10-11H,2-9H2,1H3,(H,14,16)(H,15,17)
• InChI Key： XNRGJMFNTYWHNR-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)NCCC1=CN=CN1

Computed Properties

• Exact Mass: 237.18429
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78